Cas no 2172488-48-9 (7-oxa-16-azadispiro4.2.7^{8}.2^{5}heptadecane)

• Product Name: 7-oxa-16-azadispiro4.2.7^{8}.2^{5}heptadecane
• CAS No: 2172488-48-9
• MF: C₁₅H₂₇NO
• MW: 237.380984544754
• CID: 6289550
• PubChem ID: 165957822
• Update Time: 2025-05-20

7-oxa-16-azadispiro4.2.7^{8}.2^{5}heptadecane Chemical and Physical Properties

Names and Identifiers

• 7-oxa-16-azadispiro4.2.7^{8}.2^{5}heptadecane
• EN300-1278919
• 2172488-48-9
• 7-oxa-16-azadispiro[4.2.7^{8}.2^{5}]heptadecane

• Inchi： 1S/C15H27NO/c1-2-4-10-15(11-5-3-1)16-12-14(13-17-15)8-6-7-9-14/h16H,1-13H2
• InChI Key： PXBZUYRRDFYXNN-UHFFFAOYSA-N
• SMILES： O1CC2(CNC31CCCCCCC3)CCCC2

Computed Properties

• Exact Mass: 237.209264485g/mol
• Monoisotopic Mass: 237.209264485g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 0
• Complexity: 250
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 21.3Ų

Additional information on 7-oxa-16-azadispiro4.2.7^{8}.2^{5}heptadecane

7-Oxa-16-azadispiro[4.2.7⁸.2⁵]heptadecane (CAS No. 2172488-48-9): A Versatile Spirocyclic Compound with Emerging Applications

7-Oxa-16-azadispiro[4.2.7⁸.2⁵]heptadecane (CAS No. 2172488-48-9) is a structurally unique spirocyclic compound that has garnered significant attention in recent years due to its complex molecular architecture and potential applications in pharmaceutical and material sciences. This heterocyclic compound features a distinctive spiro-fused ring system incorporating both oxygen and nitrogen atoms, making it an interesting subject for researchers exploring novel drug scaffolds and functional materials.

The molecular structure of 7-oxa-16-azadispiro[4.2.7⁸.2⁵]heptadecane presents several intriguing features that contribute to its growing popularity in medicinal chemistry. The compound's spirocyclic framework offers three-dimensional complexity often sought after in modern drug discovery, as it can provide improved binding specificity and metabolic stability compared to flat aromatic systems. Recent studies have highlighted the potential of such spiro-compounds in targeting challenging protein-protein interactions, a hot topic in current drug development research.

In the field of organic synthesis, 7-oxa-16-azadispiro[4.2.7⁸.2⁵]heptadecane serves as a valuable building block for constructing more complex molecular architectures. Its spirocyclic structure can impart unique conformational properties to larger molecules, making it particularly interesting for researchers working on molecular machines and supramolecular chemistry - areas that have seen explosive growth following recent Nobel Prize recognitions in these fields.

The compound's potential applications extend to material science, where its rigid spiro-fused rings could contribute to the development of novel polymers with enhanced thermal stability or optical properties. This aligns with current industry trends toward high-performance materials for advanced electronics and energy storage applications. Researchers are particularly interested in how the oxygen and nitrogen atoms in its structure might enable interesting coordination chemistry with metal ions for catalytic applications.

From a pharmacological perspective, the 7-oxa-16-azadispiro[4.2.7⁸.2⁵]heptadecane scaffold shows promise as a privileged structure in CNS drug discovery. Its ability to cross the blood-brain barrier while maintaining metabolic stability makes it an attractive candidate for developing treatments for neurological disorders, a major focus area in pharmaceutical research today. The compound's structural features may also be valuable in addressing current challenges in antibiotic development, particularly against drug-resistant pathogens.

The synthesis of 7-oxa-16-azadispiro[4.2.7⁸.2⁵]heptadecane typically involves sophisticated multi-step organic reactions, with recent advances focusing on more efficient and sustainable methods. Green chemistry approaches using catalytic methods or flow chemistry techniques are particularly relevant to current discussions about sustainable pharmaceutical manufacturing. The compound's production and purification present interesting challenges that have led to innovations in chromatographic separation techniques.

In the chemical industry, there is growing commercial interest in spirocyclic compounds like 7-oxa-16-azadispiro[4.2.7⁸.2⁵]heptadecane as specialty chemicals. The market for such structurally complex intermediates is expanding rapidly, driven by demand from both pharmaceutical companies and advanced materials developers. This trend reflects broader shifts toward more sophisticated chemical building blocks in various high-tech applications.

Quality control and characterization of 7-oxa-16-azadispiro[4.2.7⁸.2⁵]heptadecane require advanced analytical techniques, including NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are crucial for verifying the compound's purity and structure, especially given the complexity of its spiro-fused ring system. Recent advances in analytical instrumentation have significantly improved researchers' ability to study such complex molecules in detail.

Looking to the future, 7-oxa-16-azadispiro[4.2.7⁸.2⁵]heptadecane is likely to play an increasingly important role in several cutting-edge research areas. Its potential applications in bioconjugation chemistry, proteolysis targeting chimeras (PROTACs), and chemical biology probes are particularly exciting directions that align with current scientific trends. The compound's unique structural features continue to inspire new research directions in both academia and industry.

For researchers and manufacturers working with 7-oxa-16-azadispiro[4.2.7⁸.2⁵]heptadecane, proper handling and storage are essential to maintain its stability. While not classified as hazardous, standard laboratory precautions should be followed when working with this organic compound. The growing body of literature on this molecule suggests it will remain an important subject of study in various chemical disciplines for years to come.